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Abstract
2-Amino-2-(naphthalen-1-yl)ethanol is a primary amine and alcohol derivative of

naphthalene. While specific research on this particular molecule is limited in publicly available

literature, its structural motifs—an amino alcohol group attached to a naphthalene core—

suggest potential applications in medicinal chemistry and materials science. Naphthalene

derivatives are known to exhibit a wide range of biological activities, including anti-

inflammatory, antimicrobial, and anticancer properties.[1][2][3][4][5] The aryl amino alcohol

framework is a key pharmacophore in several active pharmaceutical ingredients, notably in

antimalarial drugs where it can interfere with hemozoin formation.[6][7][8][9] This guide

provides a summary of the known physical and chemical properties of 2-Amino-2-
(naphthalen-1-yl)ethanol, outlines a plausible synthetic route and characterization workflow

based on established chemical principles for analogous compounds, and discusses potential

areas of biological investigation. Due to the scarcity of direct experimental data, some sections

of this guide are based on theoretical knowledge and data from closely related structures.
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Detailed experimental data for many of the physical and chemical properties of 2-Amino-2-
(naphthalen-1-yl)ethanol are not readily available in the literature. The following tables

summarize the available information from chemical suppliers and databases.

Table 1: General and Physical Properties
Property Value Source(s)

CAS Number 86217-42-7 [10]

Molecular Formula C₁₂H₁₃NO [10][11]

Molecular Weight 187.24 g/mol [10][11]

Physical Form Solid [10]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

pKa Data not available

Table 2: Chemical Identifiers and Spectral Data
Identifier/Data Value Source(s)

IUPAC Name
2-Amino-2-(naphthalen-1-

yl)ethanol

Synonyms 2-amino-2-(1-naphthyl)ethanol [10]

InChI Key
GIJHQOMBLOZMEG-

UHFFFAOYSA-N
[10][11]

¹H NMR Data not available

¹³C NMR Data not available

IR Spectroscopy Data not available

Mass Spectrometry Data not available
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Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2-Amino-2-(naphthalen-1-
yl)ethanol is not well-documented in peer-reviewed literature. However, a plausible and

common method for the synthesis of such aryl amino alcohols involves the reduction of the

corresponding α-amino ketone. Below is a representative protocol for a multi-step synthesis

starting from naphthalene.

Plausible Synthetic Pathway
A logical synthetic route would involve:

Friedel-Crafts Acylation: Acylation of naphthalene to form 1-acetylnaphthalene.

Alpha-Bromination: Bromination of 1-acetylnaphthalene at the alpha position to yield 2-

bromo-1-(naphthalen-1-yl)ethanone.

Amination: Substitution of the bromine with an amino group (e.g., using ammonia or a

protected amine) to give 2-amino-1-(naphthalen-1-yl)ethanone.

Reduction: Reduction of the ketone to a secondary alcohol to yield the final product, 2-
Amino-2-(naphthalen-1-yl)ethanol.
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Plausible Synthesis of 2-Amino-2-(naphthalen-1-yl)ethanol

Naphthalene

Step 1: Friedel-Crafts Acylation

Acetyl Chloride AlCl₃ (catalyst)

1-Acetylnaphthalene

Step 2: α-Bromination

Bromine (Br₂)

2-Bromo-1-(naphthalen-1-yl)ethanone

Step 3: Amination

Ammonia (NH₃)

2-Amino-1-(naphthalen-1-yl)ethanone

Step 4: Ketone Reduction

Sodium Borohydride (NaBH₄)

2-Amino-2-(naphthalen-1-yl)ethanol
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Characterization Workflow

Spectroscopic Analysis

Physical & Purity Analysis

Crude Product Purification
(Recrystallization or Chromatography) Pure Compound

¹H and ¹³C NMR

FT-IR

Mass Spectrometry

Melting Point

HPLC/UPLC for Purity
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Hypothetical Antimalarial Mechanism of an Aryl Amino Alcohol

Hypothetical Antimalarial Mechanism of an Aryl Amino Alcohol

Hemoglobin
(from host red blood cell)

Toxic Free Heme

Digestion by parasite

Parasite Food Vacuole
(Acidic Environment)

Non-toxic Hemozoin
(Crystal)

Heme Polymerase

Oxidative Stress &
Membrane Damage

2-Amino-2-(naphthalen-1-yl)ethanol
(or similar aryl amino alcohol)

Protonation and
Accumulation

Inhibition

Parasite Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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